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Compound of Interest

Compound Name: 8-Methoxyisoquinolin-5-amine

CAS No.: 321921-99-7

Cat. No.: B3259666

Get Quote

Executive Summary & Pharmacophoric Profile
8-Methoxyisoquinolin-5-amine is a critical heterocyclic scaffold in medicinal chemistry,

functioning primarily as a high-value intermediate for the synthesis of TRPV1 (Vanilloid

Receptor 1) antagonists and isoquinoline-5,8-dione antineoplastic agents.

While the free amine exhibits intrinsic DNA-binding potential due to its planar aromatic

structure, its primary biological significance lies in its derivatization. The 5-amino position

serves as a nucleophilic handle for urea/amide formation (targeting pain pathways), while the

electron-rich 8-methoxy group facilitates oxidative transformation into cytotoxic quinones

(targeting cancer cells via ROS generation).
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Property Value Relevance

CAS Number 321921-99-7 Unique Identifier

Molecular Formula C₁₀H₁₀N₂O Core Scaffold

Molecular Weight 174.20 g/mol Fragment-based Drug Design

pKa (Predicted) ~5.4 (Isoquinoline N)
Lysosomal accumulation

(weak base)

H-Bond Donors 1 (Amine)
Receptor binding (e.g.,

TRPV1)

H-Bond Acceptors 3 (N, O) Solvation & Target Interaction

Primary Biological Activity: TRPV1 Antagonism
(Pain Management)
The most authoritative application of 8-Methoxyisoquinolin-5-amine is its use as a precursor

for N-isoquinolin-5-yl-ureas, a class of potent TRPV1 antagonists. Unlike agonists (e.g.,

Capsaicin) that cause desensitization via initial pain/burning, antagonists block the receptor

directly, offering analgesia without nociceptive side effects.

Mechanism of Action[3][4][5]
Receptor Targeting: The 5-amino group is derivatized (typically with 4-(trifluoromethyl)benzyl

isocyanate) to form a urea linkage.

Binding Site: The isoquinoline core mimics the vanilloid moiety of capsaicin, occupying the

ligand-binding pocket of the TRPV1 channel on sensory neurons (C-fibers).

Signal Blockade: Binding prevents channel opening in response to noxious heat (>43°C), low

pH, or endogenous ligands (anandamide), thereby inhibiting Ca²⁺ influx and preventing the

propagation of pain signals to the dorsal horn of the spinal cord.

Pathway Visualization
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The following diagram illustrates the modulation of the TRPV1 pathway by derivatives of 8-
Methoxyisoquinolin-5-amine.

Extracellular Space

Cell Membrane

Intracellular Space (Nociceptor)

Noxious Stimuli
(Heat, H+, Capsaicin)

TRPV1 Channel
(Closed/Open State)

Activates

8-Methoxyisoquinolin-5-yl-urea
(Derivative)

Blocks (Antagonism)

Ca2+ Influx

Prevents

Channel Opens

Membrane Depolarization

Action Potential
Generation

Pain Signal Transmission
(To Spinal Cord)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b3259666/docs?utm_src=pdf-body#biological-activity-of-8-methoxyisoquinolin-5-amine-a-technical-guide
https://www.benchchem.com/product/b3259666/docs?utm_src=pdf-body#biological-activity-of-8-methoxyisoquinolin-5-amine-a-technical-guide
https://www.benchchem.com/product/b3259666/docs?utm_src=pdf-body-img#biological-activity-of-8-methoxyisoquinolin-5-amine-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3259666?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Mechanism of TRPV1 inhibition by 8-Methoxyisoquinolin-5-amine derivatives,

preventing nociceptive signaling.

Secondary Biological Activity: Anticancer &
Antimicrobial Potential
Beyond pain management, the 8-methoxy-5-amino scaffold is a precursor to isoquinoline-5,8-

diones. These quinone derivatives exhibit potent cytotoxicity against drug-resistant cancer lines

and microbial pathogens.

Mechanism: ROS-Mediated Cytotoxicity
Oxidative Activation: The amine is oxidized (chemically or metabolically) to the 5,8-dione or

iminoquinone.

Redox Cycling: The quinone moiety undergoes one-electron reduction by cellular reductases

(e.g., NADPH:cytochrome P450 reductase) to form semiquinone radicals.

ROS Generation: Semiquinones transfer electrons to molecular oxygen, generating

Superoxide (O₂•⁻) and Hydroxyl radicals ([1]•OH).[2][3][4]

Cellular Damage: ROS cause DNA strand breaks, lipid peroxidation, and mitochondrial

collapse, leading to apoptosis.

Target Organism/Cell Activity Type Mechanism

Human Carcinoma (HeLa,

MCF-7)
Antiproliferative

DNA Intercalation & ROS

generation

Plasmodium falciparum Antimalarial
Interference with heme

detoxification

Staphylococcus aureus Antibacterial
Disruption of electron transport

chain

Chemical Synthesis & Experimental Protocols
Synthesis of 8-Methoxyisoquinolin-5-amine
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The synthesis typically proceeds via the reduction of the nitro-precursor. This protocol ensures

high purity of the amine for subsequent derivatization.

Reagents:

Starting Material: 8-Methoxy-5-nitroisoquinoline

Reducing Agent: Lithium Aluminum Hydride (LiAlH₄) or H₂/Pd-C

Solvent: Anhydrous Tetrahydrofuran (THF) or Methanol

Protocol:

Dissolution: Dissolve 1.0 eq of 8-Methoxy-5-nitroisoquinoline in anhydrous THF under N₂

atmosphere.

Reduction: Cool to 0°C. Add LiAlH₄ (4.0 eq) portion-wise over 10 minutes to control

exotherm.

Reflux: Warm to room temperature and reflux for 4 hours.

Quench: Cool to 0°C. Carefully add water (n mL), 15% NaOH (n mL), and water (3n mL)

sequentially (Fieser workup).

Isolation: Filter the granular precipitate. Concentrate the filtrate in vacuo.

Purification: Recrystallize from ethanol/ether or purify via flash chromatography (DCM:MeOH

95:5).

Synthesis Workflow Diagram
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Caption: Synthetic route from nitro-precursor to the amine scaffold and its bioactive derivatives.

In Vitro Cytotoxicity Assay (Standardized MTT Protocol)
To evaluate the biological activity of derivatives synthesized from this scaffold:

Seeding: Plate cancer cells (e.g., HCT116) at

cells/well in 96-well plates. Incubate 24h.

Treatment: Add 8-Methoxyisoquinolin-5-amine derivatives at graded concentrations (0.1 -

100 µM). Include DMSO control (<0.5%).

Incubation: Incubate for 48-72 hours at 37°C, 5% CO₂.

MTT Addition: Add 10 µL MTT reagent (5 mg/mL in PBS). Incubate 4h.

Solubilization: Remove media, add 100 µL DMSO to dissolve formazan crystals.

Quantification: Measure absorbance at 570 nm. Calculate IC₅₀ using non-linear regression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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